Cas no 88209-99-8 (Phenol, 4-[(5,9,13-trimethyltetradecyl)oxy]-)

Phenol, 4-[(5,9,13-trimethyltetradecyl)oxy]- structure
88209-99-8 structure
Product Name:Phenol, 4-[(5,9,13-trimethyltetradecyl)oxy]-
CAS No:88209-99-8
MF:C23H40O2
MW:348.562507629395
CID:641199
PubChem ID:71410022
Update Time:2025-04-19

Phenol, 4-[(5,9,13-trimethyltetradecyl)oxy]- Chemical and Physical Properties

Names and Identifiers

    • Phenol, 4-[(5,9,13-trimethyltetradecyl)oxy]-
    • 4-(5,9,13-trimethyltetradecoxy)phenol
    • Inchi: 1S/C23H40O2/c1-19(2)9-7-11-21(4)13-8-12-20(3)10-5-6-18-25-23-16-14-22(24)15-17-23/h14-17,19-21,24H,5-13,18H2,1-4H3
    • InChI Key: BNXREZQVMYZEMI-UHFFFAOYSA-N
    • SMILES: O(C1C=CC(=CC=1)O)CCCCC(C)CCCC(C)CCCC(C)C

Computed Properties

  • Exact Mass: 348.302830514g/mol
  • Monoisotopic Mass: 348.302830514g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 25
  • Rotatable Bond Count: 14
  • Complexity: 295
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 9.1
  • Topological Polar Surface Area: 29.5Ų
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